7-((4-fluorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
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Description
7-((4-fluorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C18H14FN5OS and its molecular weight is 367.4. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Structure
- The synthesis and characterization of triazolopyrimidine derivatives have been extensively studied. For example, the synthesis of 7-substituted-3-(2-fluorobenzyl)-1,2,3-triazolo[4,5-e]1,2,4-triazolo[4,3-c]pyrimidines involves nucleophilic replacement and intramolecular cyclization processes (Biagi et al., 2002).
- The compound's molecular structure, including steric effects and tautomeric equilibrium, is a key area of research. The introduction of bulky substituents like tert-butyl groups can significantly affect the planarity and stability of the compound's structure (Desenko et al., 1993).
Biological Activity
- Triazolopyrimidine derivatives have shown potential in various biological applications. For instance, certain derivatives exhibit high affinity and selectivity for adenosine A1 receptors, which are significant in neuroscience and pharmacology (Betti et al., 1999).
- These compounds have also been evaluated for their antimicrobial and antioxidant activities, adding to their potential in medical and pharmaceutical research (Gilava et al., 2020).
Material Science Applications
- In material science, derivatives of triazolopyrimidine like 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-thioaceto-(2-fluorobenzyl) hydrazone have been synthesized for their potential in organic light-emitting properties (Liu et al., 2008).
Antitumor Activities
- Some derivatives have been identified for their antitumor activities. For example, certain 3-phenylthiazolo[4,5-d]pyrimidin-2-thione derivatives have been screened for their potential against human tumor cell lines (Becan & Wagner, 2008).
Properties
IUPAC Name |
7-[(4-fluorophenyl)methylsulfanyl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN5OS/c1-25-15-8-6-14(7-9-15)24-17-16(22-23-24)18(21-11-20-17)26-10-12-2-4-13(19)5-3-12/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOPMTAPRCFAVLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC4=CC=C(C=C4)F)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.